Cas no 31384-08-4 (2,3-Dihydropyrido[3,4-d]pyridazine-1,4-dione)

• Product Name: 2,3-Dihydropyrido[3,4-d]pyridazine-1,4-dione
• CAS No: 31384-08-4
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD02936656
• CID: 308607
• PubChem ID: 225356
• Update Time: 2025-04-19

2,3-Dihydropyrido[3,4-d]pyridazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydropyrido[3,4-d]pyridazine-1,4-dione
• 23-dihydropyrido[43-d]pyridazine-14-dione
• Pyrido[3,4-d]pyridazine-1,4-dione,2,3-dihydro-
• 1,2,3,4-Tetrahydro-2,3,6-triaza-naphthalin-1,4-dion
• 2,3-Dihydro-pyrido[3,4-d]pyridazin-1,4-dion
• 2,3-dihydro-pyrido[3,4-d]pyridazine-1,4-dione
• AC1L5DZ1
• AC1Q6JGP
• AR-1D2562
• cinchomeronic acid hydrazide
• CTK4G7025
• NSC14591
• NSC48834
• Oprea1_166584
• SureCN3690210
• SR-01000575485
• VCKHUKYVNQGELA-UHFFFAOYSA-N
• 4-hydroxy-2H-pyrido[4,3-d]pyridazin-1-one
• SCHEMBL18895771
• DTXSID50279921
• SCHEMBL3690210
• 31384-08-4
• FT-0759097
• 2,3-dihydropyrido[4,3-d]pyridazine-1,4-dione
• CS-0364925
• BP-11689
• SR-01000575485-1
• NSC-48834
• 4-hydroxypyrido[3,4-d]pyridazin-1(2H)-one
• pyrido[3,4-d]pyridazine-1,4-diol
• EU-0062836
• NSC-14591

• MDL： MFCD02936656
• Inchi： 1S/C7H5N3O2/c11-6-4-1-2-8-3-5(4)7(12)10-9-6/h1-3H,(H,9,11)(H,10,12)
• InChI Key： VCKHUKYVNQGELA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CN=CC=2C(NN1)=O

Computed Properties

• Exact Mass: 163.03825
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.09
• LogP: -0.38860